Cas no 35021-10-4 (L-Alanine,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]-)

• Product Name: L-Alanine,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]-
• CAS No: 35021-10-4
• MF: C₂₀H₂₉N₃O₄S
• MW: 407.526963949203
• MDL: MFCD00067618
• CID: 295272
• PubChem ID: 44145304
• Update Time: 2025-04-19

L-Alanine,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• L-Alanine,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]-
• dansyl-(S)-alanine
• Dansyl-L-alanine piperidinium salt
• N-{[5-(dimethylamino)naphthalen-1-yl]sulfonyl}alanine
• N-((5-(Dimethylamino)-1-naphthyl)sulphonyl)-DL-alanine, compound with piperidine (1:1)
• 35021-10-4
• N-[5-(Dimethylamino)naphthalene-1-sulfonyl]alanine--piperidine (1/1)
• 83803-55-8
• EINECS 280-873-4
• DTXSID701003864

• MDL： MFCD00067618
• Inchi： 1S/C15H18N2O4S.C5H11N/c1-10(15(18)19)16-22(20,21)14-9-5-6-11-12(14)7-4-8-13(11)17(2)3;1-2-4-6-5-3-1/h4-10,16H,1-3H3,(H,18,19);6H,1-5H2
• InChI Key： YCUBRLRZPHPCLI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C2C(=CC=CC=12)N(C)C)(NC(C(=O)O)C)(=O)=O.N1CCCCC1

Computed Properties

• Exact Mass: 322.09884
• Monoisotopic Mass: 407.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 531
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107A^2

Experimental Properties

• Density: 1.342
• Boiling Point: 526°C at 760 mmHg
• Flash Point: 271.9°C
• Refractive Index: 1.629
• PSA: 86.71
• LogP: 3.12890